nauclecoside
nauclecoside
Brand Name:
Vulcanchem
CAS No.:
121880-11-3
VCID:
VC0049433
InChI:
InChI=1S/C26H28N2O9/c1-2-11-14-9-16-19-13(12-5-3-4-6-15(12)27-19)7-8-28(16)23(33)18(14)24(34)36-25(11)37-26-22(32)21(31)20(30)17(10-29)35-26/h2-6,9,11,16-17,20-22,25-27,29-32,34H,1,7-8,10H2/t11-,16-,17-,20-,21+,22-,25+,26+/m1/s1
SMILES:
C=CC1C(OC(=C2C1=CC3C4=C(CCN3C2=O)C5=CC=CC=C5N4)O)OC6C(C(C(C(O6)CO)O)O)O
Molecular Formula:
C26H28N2O9
Molecular Weight:
512.5 g/mol
nauclecoside
CAS No.: 121880-11-3
Main Products
VCID: VC0049433
Molecular Formula: C26H28N2O9
Molecular Weight: 512.5 g/mol
CAS No. | 121880-11-3 |
---|---|
Product Name | nauclecoside |
Molecular Formula | C26H28N2O9 |
Molecular Weight | 512.5 g/mol |
IUPAC Name | (1R,18R,19R)-19-ethenyl-16-hydroxy-18-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-17-oxa-3,13-diazapentacyclo[11.8.0.02,10.04,9.015,20]henicosa-2(10),4,6,8,15,20-hexaen-14-one |
Standard InChI | InChI=1S/C26H28N2O9/c1-2-11-14-9-16-19-13(12-5-3-4-6-15(12)27-19)7-8-28(16)23(33)18(14)24(34)36-25(11)37-26-22(32)21(31)20(30)17(10-29)35-26/h2-6,9,11,16-17,20-22,25-27,29-32,34H,1,7-8,10H2/t11-,16-,17-,20-,21+,22-,25+,26+/m1/s1 |
Standard InChIKey | YBOINZVFMANTIG-GYXKPNEHSA-N |
Isomeric SMILES | C=C[C@H]1[C@@H](OC(=C2C1=C[C@@H]3C4=C(CCN3C2=O)C5=CC=CC=C5N4)O)O[C@H]6[C@@H]([C@H]([C@@H]([C@H](O6)CO)O)O)O |
SMILES | C=CC1C(OC(=C2C1=CC3C4=C(CCN3C2=O)C5=CC=CC=C5N4)O)OC6C(C(C(C(O6)CO)O)O)O |
Canonical SMILES | C=CC1C(OC(=C2C1=CC3C4=C(CCN3C2=O)C5=CC=CC=C5N4)O)OC6C(C(C(C(O6)CO)O)O)O |
Synonyms | nauclecoside |
PubChem Compound | 195350 |
Last Modified | Nov 11 2021 |
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